Cas no 2277062-56-1 (rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.2.0heptane-1-carboxylic acid)

• Product Name: rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.2.0heptane-1-carboxylic acid
• CAS No: 2277062-56-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6319820
• PubChem ID: 165894868
• Update Time: 2025-05-23

rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.2.0heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.2.0heptane-1-carboxylic acid
• EN300-1448507
• 2277062-56-1
• rac-(1R,5R)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[3.2.0]heptane-1-carboxylic acid

• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7-5-8-4-6-12(8,13)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)/t8-,12-/m0/s1
• InChI Key： AVQWMFPNWOIVFJ-UFBFGSQYSA-N
• SMILES： OC([C@]12CC[C@H]1CCN2C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo3.2.0heptane-1-carboxylic acid

Introduction to rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid (CAS No. 2277062-56-1)

Rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid (CAS No. 2277062-56-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique bicyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid consists of a seven-membered ring with a nitrogen atom and a carboxylic acid group, along with a tert-butoxycarbonyl (Boc) group attached to the nitrogen atom. The Boc group is widely used in organic synthesis to protect amino groups, allowing for selective reactions at other functional groups without interference.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have reported that derivatives of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in the field of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid can effectively cross the blood-brain barrier and exhibit neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

The synthetic versatility of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid has also been explored extensively. Chemists at Harvard University have developed efficient synthetic routes to produce this compound and its derivatives using transition-metal-catalyzed reactions and asymmetric synthesis techniques. These methods have significantly improved the yield and purity of the final products, making them more accessible for large-scale production.

In terms of safety and handling, it is important to note that while rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid is not classified as a hazardous material, it should still be handled with care in a well-ventilated area to avoid inhalation or skin contact. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling.

The physical properties of rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid include a white crystalline solid form with a melting point ranging from 85°C to 88°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The spectroscopic data for this compound provides valuable insights into its structure and purity. The infrared (IR) spectrum shows characteristic peaks for the carboxylic acid group (around 1700 cm^-1) and the tert-butoxycarbonyl group (around 1740 cm^-1). The nuclear magnetic resonance (NMR) spectrum reveals distinct signals for the protons on the seven-membered ring and the tert-butyl group, confirming the presence of these functional groups.

In conclusion, rac-(1R,5R)-2-(tert-butoxy)carbonyl-2-azabicyclo[3.2.0]heptane-1-carboxylic acid (CAS No. 2277062-56-1) is a versatile and promising compound with potential applications in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and synthetic accessibility make it an attractive candidate for further investigation and development into novel therapeutic agents.